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Compound of Interest

Compound Name: Bictegravir Sodium

Cat. No.: B606110

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of Bictegravir Sodium, including personal
protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Identification and Classification

Bictegravir Sodium is classified with several hazards that necessitate careful handling to
avoid exposure. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides the following classifications:
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Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
] o H315: Causes skin irritation[1]
Skin Irritation Category 2
[2][3]
) o H319: Causes serious eye
Serious Eye Irritation Category 2A

irritation[1][2][3]

Specific Target Organ Toxicity - H335: May cause respiratory

Single Exposure (Respirator Category 3
J P (Resp Y g0y irritation[1][3]

tract irritation)

Hazardous to the Aquatic . o
) ) H410: Very toxic to aquatic life
Environment, Long-Term Chronic 1 ) .
with long lasting effects[1]
Hazard

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is crucial to prevent exposure when
handling Bictegravir Sodium. The following PPE is recommended:

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN166
(EVU) or NIOSH (US) standards.[3][4][5]

e Hand Protection: Handle with impervious chemical-resistant gloves.[2][3][4] Gloves must be
inspected prior to use and removed using the proper technique to avoid skin contact.[2]
Dispose of contaminated gloves after use in accordance with applicable laws and good
laboratory practices.[2]

o Skin and Body Protection: Wear impervious clothing and appropriate protective clothing to
prevent skin exposure.[2][3][4][5] A lab coat is a minimum requirement. For tasks with a
higher risk of spillage, a chemically resistant apron or suit may be necessary.

o Respiratory Protection: Use in a well-ventilated area.[4] If engineering controls such as local
exhaust ventilation are not sufficient to control airborne levels, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be worn.[2] In case of brief exposure or low
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pollution, a respiratory filter device can be used. For intensive or longer exposure, a full-face
respirator is recommended.[1][4]

Operational Handling and Storage Plan

Engineering Controls:
o Work in a well-ventilated area.[4]

e Use process enclosures, local exhaust ventilation, or other engineering controls to keep
airborne levels below recommended exposure limits.[2]

e Provide an accessible safety shower and eye wash station in the immediate work area.[3][5]
Safe Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Read and understand the Safety Data Sheet (SDS).

e Handling: Avoid contact with skin, eyes, and clothing.[4] Avoid the formation of dust and
aerosols.[2][4] Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

o Hygiene: Wash hands thoroughly after handling.[2][3] Handle in accordance with good
industrial hygiene and safety practices.[2] Keep away from foodstuffs, beverages, and feed.

[1]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

 Recommended long-term storage is at -18°C in a dry place away from direct sunlight.[2]

Accidental Release and Disposal Plan

Spill Procedures:
e Evacuate: Evacuate personnel to a safe area.

o Ventilate: Ensure adequate ventilation.
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o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[4]

o Clean-up: Sweep up the spilled material and place it into a suitable, closed container for
disposal.[2] Avoid creating dust.

o Decontamination: Clean the spill area thoroughly.
Disposal:

» Disposal of Bictegravir Sodium and its containers must be in accordance with federal,
state, and local regulations.[2]

e The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[4]

» Do not dispose of it together with household garbage, and do not allow the product to reach
the sewage system.[1]

o Contaminated packaging should be disposed of as an unused product.[2]

Physical and Chemical Properties

Property Value

Appearance Pale yellow solid[2]
Molecular Formula C21H17F3N30s : Na[6]
Molecular Weight 471.38 g/mol
Solubility Soluble in DMSO[7]
Melting Point/Freezing Point No data available[2]
Boiling Point No data available[2]
Flash Point No data available[2]

Note: Many physical and chemical properties have not been fully determined and are listed as
"no data available" in the safety data sheets.
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Experimental Workflow Diagram

The following diagram outlines the standard operational workflow for safely handling
Bictegravir Sodium in a laboratory setting.
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Safe Handling Workflow for Bictegravir Sodium

Preparation

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)
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- Impervious Gloves
- Lab Coat/Gown

Proceed to Handling

Handling & EXEVerimentation

Work in a Ventilated Area
(e.g., Fume Hood)

'

Weigh and Prepare Compound

/

Conduct Experiment

Experiment Complete

Post-Experiment ;3/ Disposal Key Hazards to Mitigate

Decontaminate Work Area @ Skin/Eye Contact @

Segregate Waste
(Solid, Liquid, Sharps)

l

Dispose of Waste per Regulations

Doff PPE

A
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Bictegravir Sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bictegravir Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606110#personal-protective-equipment-for-handling-
bictegravir-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b606110?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/37488m.pdf
https://esschemco.com/wp-content/uploads/2023/06/Bictegravir-D4-Sodium-2.pdf
https://file.medchemexpress.com/batch_PDF/HY-17605/Bictegravir-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-T35340.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M9113-10mg__SDS.pdf
https://kmpharma.in/download_msds/4379
https://www.medkoo.com/products/36017
https://www.benchchem.com/product/b606110#personal-protective-equipment-for-handling-bictegravir-sodium
https://www.benchchem.com/product/b606110#personal-protective-equipment-for-handling-bictegravir-sodium
https://www.benchchem.com/product/b606110#personal-protective-equipment-for-handling-bictegravir-sodium
https://www.benchchem.com/product/b606110#personal-protective-equipment-for-handling-bictegravir-sodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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